![molecular formula C20H23N3O3S B2986869 4-methoxy-N-(4-(pyrrolidine-1-carbonyl)-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzamide CAS No. 941925-92-4](/img/structure/B2986869.png)
4-methoxy-N-(4-(pyrrolidine-1-carbonyl)-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-methoxy-N-(4-(pyrrolidine-1-carbonyl)-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzamide” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with nitrogen as one of the atoms . The molecule also includes a benzamide moiety and a thiazole ring, which is a five-membered ring containing both sulfur and nitrogen .
Molecular Structure Analysis
The pyrrolidine ring in the molecule has a twisted conformation. Its mean plane is inclined to the 4-methoxybenzoyl ring . In the crystal structure, molecules are linked by N—H O and C—H O hydrogen bonds to the same O-atom acceptor, forming chains .Scientific Research Applications
- Anticancer Properties : Researchers have explored the potential of this compound as an anticancer agent due to its ability to inhibit specific cellular pathways involved in tumor growth and metastasis .
- Targeting Enzymes : The benzamide moiety in the structure suggests potential interactions with enzymes. Investigating its binding affinity to specific enzymes could lead to novel drug targets .
- Neuroprotective Effects : The benzothiazole ring system has been associated with neuroprotective properties. Researchers are studying this compound’s impact on neuronal health and its potential in treating neurodegenerative diseases .
- Electron Transport Properties : The conjugated structure of the compound makes it interesting for organic electronics. Researchers are exploring its use as a charge transport material in organic field-effect transistors (OFETs) .
- Photovoltaic Applications : Investigations into its photophysical properties may reveal its suitability for organic solar cells and light-emitting devices .
- Crystal Structure Analysis : A crystallographic study of the compound has been conducted, providing insights into its three-dimensional arrangement and intermolecular interactions .
- Metabolic Pathways : Understanding how the compound is metabolized in vivo is crucial for drug development. Researchers are investigating its metabolic fate and potential bioactivation pathways .
- Enzyme Targets : The carbonyl group in the pyrrolidine ring may interact with enzymes. Researchers are screening for potential enzyme targets and assessing inhibitory activity .
Medicinal Chemistry and Drug Development
Neuroscience and Neuroprotection
Materials Science and Organic Electronics
Crystallography and Structural Studies
Pharmacokinetics and Metabolism
Chemical Biology and Enzyme Inhibition
Future Directions
properties
IUPAC Name |
4-methoxy-N-[4-(pyrrolidine-1-carbonyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O3S/c1-26-14-9-7-13(8-10-14)18(24)22-20-21-17-15(5-4-6-16(17)27-20)19(25)23-11-2-3-12-23/h7-10,15H,2-6,11-12H2,1H3,(H,21,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQAOHIZIDIZJBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)CCCC3C(=O)N4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-methoxy-N-(4-(pyrrolidine-1-carbonyl)-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.